CAY10647
CAY10647
CAY10647 is an aryl-benzoyl-imidazole which prevents proliferation of multidrug resistant cancer cells in vitro (IC50 = 28-63 nM) and inhibits melanoma xenograph tumor growth in vivo (10-30 mg/kg). This compound also binds to tubulin (Ki = 3.4 μM) and prevents tubulin polymerization.
Brand Name:
Vulcanchem
CAS No.:
1253697-49-2
VCID:
VC0143177
InChI:
InChI=1S/C17H13FN2O2/c1-22-14-8-4-12(5-9-14)17-19-10-15(20-17)16(21)11-2-6-13(18)7-3-11/h2-10H,1H3,(H,19,20)
SMILES:
COC1=CC=C(C=C1)C2=NC=C(N2)C(=O)C3=CC=C(C=C3)F
Molecular Formula:
C17H13FN2O2
Molecular Weight:
296.3
CAY10647
CAS No.: 1253697-49-2
Reference Standards
VCID: VC0143177
Molecular Formula: C17H13FN2O2
Molecular Weight: 296.3
CAS No. | 1253697-49-2 |
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Product Name | CAY10647 |
Molecular Formula | C17H13FN2O2 |
Molecular Weight | 296.3 |
IUPAC Name | (4-fluorophenyl)-[2-(4-methoxyphenyl)-1H-imidazol-5-yl]methanone |
Standard InChI | InChI=1S/C17H13FN2O2/c1-22-14-8-4-12(5-9-14)17-19-10-15(20-17)16(21)11-2-6-13(18)7-3-11/h2-10H,1H3,(H,19,20) |
Standard InChIKey | VKXVLHQVMBNLHX-UHFFFAOYSA-N |
SMILES | COC1=CC=C(C=C1)C2=NC=C(N2)C(=O)C3=CC=C(C=C3)F |
Description | CAY10647 is an aryl-benzoyl-imidazole which prevents proliferation of multidrug resistant cancer cells in vitro (IC50 = 28-63 nM) and inhibits melanoma xenograph tumor growth in vivo (10-30 mg/kg). This compound also binds to tubulin (Ki = 3.4 μM) and prevents tubulin polymerization. |
Synonyms | (4-fluorophenyl)(2-(4-methoxyphenyl)-1H-imidazol-4-yl)methanone |
Reference | 1.Chen, J.,Wang, Z.,Li, C.M., et al. Discovery of novel 2-aryl-4-benzoyl-imidazoles targeting the colchicines binding site in tubulin as potential anticancer agents. Journal of Medicinal Chemistry 53, 7414-7427 (2010). |
PubChem Compound | 49787836 |
Last Modified | Nov 11 2021 |
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